Cas no 4196-96-7 ( )

• Product Name: &nbsp
• CAS No: 4196-96-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 927598
• PubChem ID: 263185
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-5-methylhex-1-en-3-one
• DTXSID40294648
• 1-(2-furanyl)-5-methyl-1-hexen-3-one
• 4196-96-7
•  

• Inchi： 1S/C11H14O2/c1-9(2)8-10(12)5-6-11-4-3-7-13-11/h3-7,9H,8H2,1-2H3
• InChI Key： ARPBBWPSIYPLJI-UHFFFAOYSA-N
• SMILES： O=C(C=CC1=CC=CO1)CC(C)C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds